Cas no 78543-24-5 (Benzenesulfonic acid,5-(benzoylamino)-2-[2-(4-isothiocyanato-2-sulfophenyl)ethenyl]-)

• Product Name: Benzenesulfonic acid,5-(benzoylamino)-2-[2-(4-isothiocyanato-2-sulfophenyl)ethenyl]-
• CAS No: 78543-24-5
• MF: C₂₂H₁₆N₂O₇S₃
• MW: 516.566641807556
• CID: 567153
• PubChem ID: 6444056
• Update Time: 2025-04-19

Benzenesulfonic acid,5-(benzoylamino)-2-[2-(4-isothiocyanato-2-sulfophenyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,5-(benzoylamino)-2-[2-(4-isothiocyanato-2-sulfophenyl)ethenyl]-
• 4-benzamido-4'-isothiocyanostilbene-2,2'-disulfonate
• Benzenesulfonic acid, 5-(benzoylamino)-2-(2-(4-isothiocyanato-2-sulfophenyl)ethenyl)-
• BIDS
• 5-benzamido-2-[(E)-2-(4-isothiocyanato-2-sulfophenyl)ethenyl]benzenesulfonic acid
• 78543-24-5

• Inchi： 1S/C22H16N2O7S3/c25-22(17-4-2-1-3-5-17)24-19-11-9-16(21(13-19)34(29,30)31)7-6-15-8-10-18(23-14-32)12-20(15)33(26,27)28/h1-13H,(H,24,25)(H,26,27,28)(H,29,30,31)/b7-6+
• InChI Key： QOTXRSSBQIHQPW-VOTSOKGWSA-N
• SMILES： S(C1C=C(C=CC=1/C=C/C1C=CC(=CC=1S(=O)(=O)O)N=C=S)NC(C1C=CC=CC=1)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 516.011963
• Monoisotopic Mass: 516.011963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 1000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 199
• XLogP3: 3.9

Experimental Properties

• Density: 1.47
• Refractive Index: 1.673